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Compound of Interest

2-Bromo-5-fluoro-3-iodobenzoic
Compound Name: ]
acid

Cat. No.: B12864578

Get Quote

Executive Summary

Target Molecule: 2-Bromo-5-fluoro-3-iodobenzoic acid CAS: N/A (Specific isomer often

custom synthesized) Core Application: This highly functionalized benzoic acid scaffold serves
as a critical building block in medicinal chemistry, particularly for the synthesis of
guinazolinones, indoles, and other heterocycles used in kinase inhibition (e.g., BTK, MEK
inhibitors). The presence of three distinct halogen handles (F, Br, 1) allows for orthogonal late-
stage functionalization via Suzuki, Sonogashira, or Buchwald-Hartwig couplings.

Synthetic Strategy: The synthesis prioritizes regiochemical fidelity. Direct halogenation of 2-
bromo-5-fluorobenzoic acid is discouraged due to competing directing effects. Instead, a
"Direct-then-Swap" strategy is employed:

» Regioselective lodination: Exploiting the strong ortho-directing power of an amino group to
install iodine at C3.[1]

o Sandmeyer Transformation: Converting the amino directing group into the desired bromine
atom.
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Retrosynthetic Analysis

The high density of halogen substituents requires a route that avoids steric clashes and
iIsomeric mixtures. The amino group of 2-amino-5-fluorobenzoic acid is the only substituent
powerful enough to override the directing effects of the fluorine atom, ensuring the iodine
installs exclusively at the C3 position.

2-Amino-5-fluorobenzoic acid

(Commercially Available)

lectrophilic Iodination
(ICl or NIS)

2-Amino-5-fluoro-3-iodobenzoic acid
(Key Regio-Intermediate)
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(NH2 -> Br)

2-Bromo-5-fluoro-3-iodobenzoic acid

(Target)

Click to download full resolution via product page

Caption: Retrosynthetic logic relying on the amino group to lock C3 regiochemistry before
conversion to bromine.

Experimental Protocols

Step 1: Synthesis of 2-Amino-5-fluoro-3-iodobenzoic
acid

This step utilizes lodine Monochloride (ICI) for rapid and quantitative iodination. The amino

group at C2 directs the electrophile to C3. The C5-Fluorine blocks the para position relative to
the amine, and steric hindrance prevents attack at C6 (ortho to the carboxylic acid).[1]

Reagents:
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2-Amino-5-fluorobenzoic acid (1.0 equiv)
lodine Monochloride (ICI) (1.1 equiv)
Acetic Acid (Glacial) or dilute HCI

Sodium Bisulfite (NaHSO3) (for quenching)

Protocol:

Dissolution: Charge a reaction vessel with 2-amino-5-fluorobenzoic acid (10.0 g, 64.5 mmol)
and glacial acetic acid (100 mL). Stir until fully dissolved.

Addition: Cool the solution to 15-20°C. Add lodine Monochloride (11.5 g, 71.0 mmol)
dropwise over 30 minutes. The solution will darken.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (50% EtOAc/Hexane) or LC-MS. The starting material should be consumed, showing a
new peak with M+126 mass shift.

Workup: Pour the reaction mixture into ice-cold water (300 mL).

Quench: Add saturated agueous NaHSOs slowly until the dark iodine color fades to a pale
yellow/white suspension.

Isolation: Filter the resulting precipitate. Wash the filter cake with water (3 x 50 mL) and
hexanes (50 mL) to remove trace acetic acid.

Drying: Dry the solid in a vacuum oven at 50°C overnight.
o Expected Yield: 85—-90%

o Appearance: Off-white to pale grey solid.

Step 2: Synthesis of 2-Bromo-5-fluoro-3-iodobenzoic
acid (Sandmeyer)
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The conversion of the amine to bromine must be performed carefully to avoid de-iodination or
halogen scrambling.

Reagents:

2-Amino-5-fluoro-3-iodobenzoic acid (from Step 1)[2]

Sodium Nitrite (NaNO:2) (1.2 equiv)

Copper(l) Bromide (CuBr) (1.5 equiv)

Hydrobromic Acid (48% aq. HBr)
Protocol:
o Diazotization:

o Suspend 2-amino-5-fluoro-3-iodobenzoic acid (10.0 g, 35.6 mmol) in 48% HBr (60 mL)
and water (20 mL).

o Cool the suspension to 0-5°C in an ice/salt bath. Ensure vigorous stirring.

o Add a solution of NaNO2 (2.95 g, 42.7 mmol) in water (10 mL) dropwise, keeping the
internal temperature below 5°C.

o Stir at 0°C for 30 minutes. The suspension should become a clear or slightly turbid
diazonium salt solution.

e Substitution (Sandmeyer):

o In a separate vessel, prepare a solution of CuBr (7.66 g, 53.4 mmol) in 48% HBr (30 mL).
Heat this solution to 60°C.

o Critical Step: Transfer the cold diazonium solution portion-wise into the hot CuBr solution.
Caution: Nitrogen gas evolution will be vigorous.

o After addition is complete, heat the mixture to 80°C for 1 hour to ensure complete
decomposition of the diazonium species.
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o Workup:
o Cool the mixture to room temperature. Dilute with water (200 mL).
o Extract with Ethyl Acetate (3 x 100 mL).

o Wash the combined organic layers with brine, dry over anhydrous NazSOa, and
concentrate under reduced pressure.

o Purification:

o The crude product may contain traces of phenol byproducts. Recrystallize from
Ethanol/Water or purify via flash column chromatography (SiOz, 0-10% MeOH in DCM).

o Expected Yield: 65-75%

Process Visualization

Click to download full resolution via product page

Caption: Step-by-step workflow converting the amino-precursor to the tri-halogenated target.

Analytical Validation

Trustworthiness in synthesis requires verifying the structure at every step.
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2-Amino-5-fluoro-3-
. . . 2-Bromo-5-fluoro-3-
Parameter iodobenzoic acid . . .
. iodobenzoic acid (Target)
(Intermediate)

Appearance Off-white solid Pale yellow/tan solid

5 7.65 (dd, 1H, H6), 7.85 (dd, & 7.75 (dd, 1H, H6), 8.05 (dd,

1H NMR (DMSO-d6)
1H, H4), 9.0 (br s, NH2) 1H, H4)

) Broad NH2 peak present.[1][2]
Key Shift NH2 peak absent.

[B1141E5161I71i8][°]

Coupling (J) H4-F coupling visible (~8 Hz) H4-F coupling visible (~8 Hz)

[M-H]- = 343.8 / 345.8 (Br

MS (ESI-) [M-H]~ =280.0 _
isotope pattern)

Note on Regiochemistry: In the 1H NMR of the target, H4 (between | and F) will appear as a
doublet of doublets (coupling to F and meta-coupling to H6). H6 (between F and COOH) will
also be a doublet of doublets. The absence of ortho coupling (J ~8Hz between protons)
confirms the protons are not adjacent, verifying the 2,3,5-substitution pattern.

Safety & Handling
 lodine Monochloride (ICI): Highly corrosive and causes severe burns. Releases HCI and

lodine vapor. Handle only in a fume hood.

» Diazonium Salts: Potentially explosive if allowed to dry. Keep the intermediate in solution and
process immediately.

o Halogenated Waste: All waste streams containing I/Br/F organics must be segregated from
general organic waste to prevent formation of toxic byproducts during incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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